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Compound of Interest

Compound Name: Pyrrole-3-carboxylic acid

CAS No.: 931-03-3

Cat. No.: B1203913

Get Quote

Technical Guide for Structural Elucidation & Quality Control

Executive Summary
Pyrrole-3-carboxylic acid (CAS: 931-03-3) is a critical heterocyclic scaffold in medicinal

chemistry, serving as a precursor for heme-like porphyrins and kinase inhibitors (e.g., Sunitinib

derivatives).[1] Unlike its more stable and common isomer, pyrrole-2-carboxylic acid, the 3-

isomer presents unique spectroscopic challenges due to its lower symmetry and rapid

tautomeric exchange rates.

This guide provides a definitive reference for the spectroscopic characterization of pyrrole-3-
carboxylic acid. It synthesizes experimental data with mechanistic insights to assist

researchers in distinguishing this compound from its isomers and impurities during synthesis

and scale-up.

Molecular Identity & Physical Profile
Before spectroscopic analysis, physical constants provide the first line of defense against

isomer confusion. The melting point is the most robust rapid differentiator.
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Parameter Data Notes

IUPAC Name 1H-Pyrrole-3-carboxylic acid

CAS Number 931-03-3
Distinct from 2-isomer (634-97-

9)

Formula C₅H₅NO₂ MW: 111.10 g/mol

Melting Point 148 – 151 °C (dec.)[2][3][4]
CRITICAL: 2-isomer melts at

~206 °C

pKa ~3.62 (COOH) Weaker acid than the 2-isomer

Solubility DMSO, Methanol, Ethanol
Poor solubility in non-polar

solvents (CDCl₃)

NMR Spectroscopy: The Definitive Characterization
Solvent selection is paramount. DMSO-d₆ is the standard for this compound because it

stabilizes the polar carboxylic acid dimer and slows the exchange of the pyrrole NH, often

allowing observation of the NH peak which vanishes in CDCl₃ or MeOD.

¹H NMR Data (DMSO-d₆, 400 MHz)
Note: Chemical shifts (

) are reported relative to TMS (0.00 ppm).
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Position
Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)

Assignment
Logic

COOH 11.9 – 12.2 Broad Singlet 1H -

Highly

deshielded;

exchangeabl

e.

NH (1) 11.3 – 11.6 Broad Singlet 1H -

Broadened

by

quadrupolar

relaxation of

¹⁴N.

H-2 7.35 – 7.45 dd or broad s 1H ,

Most

deshielded

ring proton

due to

flanking N

and COOH.

H-5 6.75 – 6.85 dd 1H ,

-proton;

deshielded by

N but less

than H-2.

H-4 6.30 – 6.40 dd 1H , -proton; most

shielded.

¹³C NMR Data (DMSO-d₆, 100 MHz)
The lack of symmetry in the 3-isomer results in five distinct carbon signals.
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Position
Shift (

, ppm)
Type Notes

COOH 165.0 – 166.5 C=O Carbonyl carbon.

C-2 129.0 – 131.0 CH
-carbon; downfield

due to inductive effect

of N and COOH.

C-5 119.0 – 121.0 CH

-carbon; typical

pyrrole

range.

C-3 115.0 – 117.0 C (quat)
Ipso carbon; usually

lower intensity.

C-4 106.0 – 108.0 CH -carbon; electron-rich.

Expert Insight: Coupling Constants as a Fingerprint
The coupling pattern is the primary method to distinguish the 3-isomer from the 2-isomer

without a reference standard.

3-Isomer: H-2 appears as a narrow signal (small couplings to H-4/H-5). H-4 and H-5 show a

larger vicinal coupling (

Hz).

2-Isomer: H-3, H-4, and H-5 form a contiguous spin system. You will see two large vicinal

couplings (

Hz) and one smaller allylic coupling.

Vibrational Spectroscopy (FT-IR)
IR is particularly useful for confirming the oxidation state (COOH) and the integrity of the

pyrrole ring.
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Functional Group
Wavenumber (

)
Intensity/Shape Assignment

N-H Stretch 3250 – 3450 Sharp/Medium

Pyrrole NH (non-H-

bonded typically

higher).

O-H Stretch 2500 – 3300 Very Broad
Carboxylic acid dimer

"hump"; overlaps C-H.

C=O Stretch 1660 – 1700 Strong
Conjugated carboxylic

acid carbonyl.

C=C / C=N 1540 – 1580 Medium
Pyrrole ring skeletal

vibrations.

C-O Stretch 1210 – 1320 Strong
C-O single bond of the

acid.

Visual Workflows
Spectroscopic Characterization Workflow
The following diagram outlines the logical flow for fully characterizing a sample suspected to be

Pyrrole-3-carboxylic acid.
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Unknown Sample
(Suspected Pyrrole-3-COOH)

Step 1: Melting Point
Target: 148-151 °C

Step 2: Solubility Check
Dissolve in DMSO-d6

Step 3: 1H NMR Acquisition
(DMSO-d6, 400+ MHz)

Coupling Analysis

Isomer 2 Detected
(MP > 200°C, H3/H4/H5 system)

Large J(3,4)

Isomer 3 Confirmed
(H2 Singlet-like, H4/H5 dd)

Small J(2,4)

Step 4: 13C NMR & IR
Confirm C=O (~166 ppm)
Confirm COOH Stretch

QC Pass: Batch Release

Click to download full resolution via product page

Caption: Step-by-step logic for validating Pyrrole-3-carboxylic acid identity, prioritizing

physical constants before advanced spectral analysis.
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Isomer Differentiation Logic (2- vs 3-Isomer)
This decision tree helps resolve the most common confusion in pyrrole synthesis.

1H NMR Spectrum
(Aromatic Region)

Pattern A:
3 Distinct Multiplets

(dd, dd, dd)
Strong Coupling

Pattern B:
1 Singlet-like (H2)

2 Doublets (H4, H5)

Weak Coupling

Pyrrole-2-COOH
(2-Isomer)

Pyrrole-3-COOH
(3-Isomer)

Click to download full resolution via product page

Caption: Rapid differentiation of pyrrole carboxylic acid isomers based on proton coupling

patterns.

Experimental Protocols
Standard Operating Procedure: NMR Sample
Preparation
To ensure the resolution of the critical H-2 peak and the broad NH/COOH protons, strict

adherence to sample prep is required.

Drying: Dry the solid sample in a vacuum desiccator over P₂O₅ for at least 4 hours. Pyrroles

are hygroscopic; water in DMSO will broaden the exchangeable protons (NH, COOH) into

the baseline.

Solvent: Use DMSO-d₆ (99.9% D). Avoid CDCl₃ unless the sample is an ester derivative; the

free acid is sparingly soluble and will aggregate, causing line broadening.

Concentration: Prepare a solution of 5–10 mg in 0.6 mL of solvent.

Expert Note: Higher concentrations (>20 mg) favor dimer formation, shifting the COOH

peak downfield and potentially sharpening it, but may cause viscosity broadening.

Acquisition:
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Set relaxation delay (d1) to

seconds to allow full relaxation of the quaternary carbons and the isolated H-2 proton.

Temperature: 298 K (25 °C). If NH is not visible, lower temperature to 280 K to slow

exchange.

References
National Institute of Standards and Technology (NIST).Pyrrole-3-carboxylic acid Mass

Spectrum and Properties. NIST Chemistry WebBook, SRD 69. [Link]

Spectral Database for Organic Compounds (SDBS).SDBS No. 1654: Pyrrole-2-carboxylic

acid (Isomer Comparison Data). National Institute of Advanced Industrial Science and

Technology (AIST). [Link]

PubChem.Compound Summary: Pyrrole-3-carboxylic acid (CID 125307897). National

Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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